3-Isopropylamino-1-propanesulfonic acid

• CAS No.: 720699-43-4
• Molecular Formula: C6H15NO3S
• Molecular Weight: 181.26 g/mol
• IUPAC Name: 3-(propan-2-ylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C6H15NO3S/c1-6(2)7-4-3-5-11(8,9)10/h6-7H,3-5H2,1-2H3,(H,8,9,10)
• InChI Key: ZBSWKBYXONRLTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCCS(=O)(=O)O

Description

3-Isopropylamino-1-propanesulfonic acid is a useful research compound. Its molecular formula is C6H15NO3S and its molecular weight is 181.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Isopropylamine (2.5 mL, 29 mmol) was added to a solution of 1,3-propane sultone (3.05 g, 25 mmol) in a mixture of dichloromethane/ether (40 mL, 1:1). The mixture was heated at reflux for 3 hours. The reaction mixture was cooled to room temperature and hexane (10 mL) was added. The solid material was collected by filtration, rinsed with ether (10 mL), and dried in vacuo. Compound CG was obtained as a fine white powder (2.98 g, 65.6% yield). m.p. 240-43° C. 1H NMR (500 MHz, D2O) δ 1.06 (d, J=6.3 Hz, 6H), 1.86 (qt, J=7.6 Hz, 2H), 2.76 (t, J=7.6 Hz, 2H), 3.14 (t, J=7.8 Hz, 2H), 3.13-3.21 (m, J=6.6 Hz, 1H). 13C NMR (125 MHz, D2O) δ 18.2, 21.5, 25.8, 43.4, 47.9, 50.8.